Cas no 1447608-00-5 (Ethyl 2-(5-bromopyridin-2-YL)pyrimidine-5-carboxylate)

• Product Name: Ethyl 2-(5-bromopyridin-2-YL)pyrimidine-5-carboxylate
• CAS No: 1447608-00-5
• MF: C₁₂H₁₀BrN₃O₂
• MW: 308.130701541901
• CID: 4815808
• Update Time: 2025-06-13

Ethyl 2-(5-bromopyridin-2-YL)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(5-BROMOPYRIDIN-2-YL)PYRIMIDINE-5-CARBOXYLATE
• Ethyl 2-(5-bromopyridin-2-YL)pyrimidine-5-carboxylate

• Inchi： 1S/C12H10BrN3O2/c1-2-18-12(17)8-5-15-11(16-6-8)10-4-3-9(13)7-14-10/h3-7H,2H2,1H3
• InChI Key： NHEXFKBZQJTQGS-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)C1N=CC(C(=O)OCC)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 283
• XLogP3: 1.7
• Topological Polar Surface Area: 65

Additional information on Ethyl 2-(5-bromopyridin-2-YL)pyrimidine-5-carboxylate

Ethyl 2-(5-bromopyridin-2-yl)pyrimidine-5-carboxylate (CAS No. 1447608-00-5): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 2-(5-bromopyridin-2-yl)pyrimidine-5-carboxylate, identified by its CAS number 1447608-00-5, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting intricate disease pathways. The structural motif of this compound, featuring a pyrimidine core linked to a brominated pyridine moiety, makes it a versatile building block for drug discovery efforts.

The utility of Ethyl 2-(5-bromopyridin-2-yl)pyrimidine-5-carboxylate stems from its ability to undergo diverse chemical transformations, enabling the construction of complex molecular architectures. In recent years, this compound has garnered attention for its role in the development of novel therapeutic agents. Specifically, it has been employed in the synthesis of molecules with potential applications in oncology, immunology, and infectious diseases.

One of the most compelling aspects of Ethyl 2-(5-bromopyridin-2-yl)pyrimidine-5-carboxylate is its compatibility with various functionalization strategies. The bromine atom at the 5-position of the pyridine ring provides a handle for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing carbon-carbon and carbon-nitrogen bonds, respectively. These reactions are fundamental in the assembly of intricate pharmacophores that exhibit high specificity and potency.

In the context of oncology research, Ethyl 2-(5-bromopyridin-2-yl)pyrimidine-5-carboxylate has been utilized as a precursor in the development of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with cancer progression. By targeting these enzymes with small-molecule inhibitors derived from this compound, researchers aim to modulate aberrant signaling networks and induce apoptosis or arrest cell proliferation. Recent studies have highlighted its incorporation into libraries of kinase inhibitors that show promising preclinical activity against various cancer types.

Furthermore, the pyrimidine scaffold is a hallmark of many nucleoside analogs, which are known for their antiviral and anticancer properties. The incorporation of Ethyl 2-(5-bromopyridin-2-yl)pyrimidine-5-carboxylate into nucleoside-based drug candidates has led to the discovery of novel agents with enhanced pharmacokinetic profiles and reduced toxicity. These efforts are particularly relevant in the ongoing battle against viral infections, where the development of next-generation antivirals is imperative.

The synthesis of Ethyl 2-(5-bromopyridin-2-yl)pyrimidine-5-carboxylate itself is an area of active investigation. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield, ensuring that pharmaceutical manufacturers can access this key intermediate on a scalable basis. Advances in catalytic systems and green chemistry principles have further refined these synthetic methodologies, aligning with the growing emphasis on sustainable practices in drug development.

The versatility of Ethyl 2-(5-bromopyridin-2-yl)pyrimidine-5-carboxylate extends beyond its role as a synthetic intermediate. It has also been explored as a tool compound in medicinal chemistry campaigns aimed at identifying new lead structures. By leveraging its structural features, researchers can rapidly explore diverse chemical space, accelerating the discovery process. This approach has been particularly successful in identifying molecules with unique scaffolds that exhibit promising biological activity.

In conclusion, Ethyl 2-(5-bromopyridin-2-yl)pyrimidine-5-carboxylate (CAS No. 1447608-00-5) represents a cornerstone in modern pharmaceutical research. Its ability to serve as a versatile intermediate for constructing complex biologically active molecules underscores its importance in drug discovery efforts across multiple therapeutic areas. As our understanding of disease mechanisms continues to evolve, compounds like this will remain indispensable tools for developing innovative therapies that address unmet medical needs.